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Compound of Interest

Compound Name: Ethyl 3-chloro-4-hydroxybenzoate

Cat. No.: B100976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and toxicity data for Ethyl 3-
chloro-4-hydroxybenzoate and its analogues. It is intended for informational purposes for a

technical audience and should not be considered a comprehensive risk assessment. All

laboratory work should be conducted in accordance with institutional and regulatory safety

protocols.

Executive Summary
Ethyl 3-chloro-4-hydroxybenzoate is a chlorinated paraben analogue. While specific

quantitative toxicological data for this compound is limited in publicly accessible literature, its

hazard profile can be inferred from its GHS classification and by examining data from its close

structural analogue, Ethylparaben. Ethyl 3-chloro-4-hydroxybenzoate is classified as a skin

irritant, a serious eye irritant, and may cause respiratory irritation. This whitepaper provides a

detailed overview of the available safety data, supplemented with toxicological information for

Ethylparaben to offer a more complete, albeit comparative, safety profile. Standardized

experimental protocols for key toxicological endpoints are also detailed to provide a framework

for any future safety evaluations.

Hazard Identification and Classification
The primary safety information for Ethyl 3-chloro-4-hydroxybenzoate comes from its Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals.
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Hazard Class GHS Classification Source

Skin Corrosion/Irritation
Warning: Causes skin irritation

(H315)
[1][2]

Serious Eye Damage/Irritation
Warning: Causes serious eye

irritation (H319)
[1][2]

Specific Target Organ Toxicity

(Single Exposure)

Warning: May cause

respiratory irritation (H335)
[1][2]

Acute Toxicity (Oral)
Warning: Harmful if swallowed

(H302)
[3]

Toxicological Data Summary
Due to the scarcity of specific toxicological studies on Ethyl 3-chloro-4-hydroxybenzoate,

data for its non-chlorinated analogue, Ethylparaben, is presented below as a surrogate for

estimating its potential toxicological profile. It is crucial to note that the addition of a chlorine

atom can significantly alter the toxicological properties of a compound.

Acute Toxicity of Ethylparaben
Test Species Route LD50 Source

Acute Oral

Toxicity
Rat Oral >3100 mg/kg bw [4]

Acute Oral

Toxicity
Mouse Oral 3000 mg/kg [5]

Acute Oral

Toxicity
Guinea Pig Oral 2.0 g/kg [6]

Irritation and Sensitization of Parabens
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Test Species Result Source

Skin Irritation Rabbit
Non-irritant to slightly

irritating
[7][8]

Eye Irritation Rabbit Slightly irritating [7]

Skin Sensitization Human

Can cause

sensitization when

applied to damaged

skin.

[9]

Genotoxicity of Ethylparaben
Test System Result Source

Ames Test (Bacterial

Reverse Mutation)
S. typhimurium Non-mutagenic [6]

Chromosomal

Aberration Assay

Chinese Hamster

Ovary Cells

Increased

chromosomal

aberrations

[6][10]

Reproductive and Developmental Toxicity of Parabens
Studies on various parabens, including ethylparaben, have generally not shown teratogenic

effects, even at doses causing maternal toxicity.[10] However, some studies have raised

concerns about the potential endocrine-disrupting effects of parabens, which may impact the

male reproductive system.[11] A no-observed-adverse-effect level (NOAEL) of 1000 mg/kg

bw/day has been established for methyl- and ethylparaben from repeated-dose toxicity studies.

[12]

Standardized Experimental Protocols
The following sections describe the methodologies for key toxicological experiments based on

internationally recognized OECD (Organisation for Economic Co-operation and Development)

guidelines. These protocols would be applicable for a comprehensive safety assessment of

Ethyl 3-chloro-4-hydroxybenzoate.
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Acute Oral Toxicity (OECD 423)
The Acute Toxic Class Method is used to estimate the acute oral toxicity of a substance.[3][13]

[14]

Methodology:

Animal Model: Typically, rats of a single sex (usually females) are used.[3]

Dosage: A stepwise procedure is employed using fixed doses (e.g., 5, 50, 300, 2000 mg/kg

body weight).[15]

Administration: The test substance is administered orally by gavage in a single dose.

Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14

days.[14]

Endpoint: The test allows for the classification of the substance into a GHS toxicity category

based on the observed mortality at different dose levels.[15]

Possible Outcomes

Start with 3 female rats Administer starting dose
(e.g., 300 mg/kg)

Observe for 14 days
(mortality, clinical signs) Evaluate outcome

0 or 1 deathIf

2 or 3 deaths
If

Dose 3 new rats
at a higher dose

(e.g., 2000 mg/kg)

Dose 3 new rats
at a lower dose
(e.g., 50 mg/kg)

Stop test and classify

Click to download full resolution via product page

Acute Oral Toxicity (OECD 423) Workflow

Skin Irritation (OECD 404 / 439)
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In vivo (OECD 404) and in vitro (OECD 439) methods are available to assess skin irritation

potential.[9][16][17][18] The in vitro method using Reconstructed Human Epidermis (RhE) is

preferred for animal welfare reasons.[16][19]

Methodology (OECD 439):

Test System: A three-dimensional RhE model is used.[16]

Application: The test substance is applied topically to the surface of the RhE tissue.[18]

Exposure: The tissue is exposed for a defined period (e.g., 60 minutes).[18]

Viability Assessment: After exposure and a post-incubation period, tissue viability is

measured, typically using an MTT assay.[18]

Endpoint: A reduction in cell viability below a certain threshold (e.g., ≤ 50%) indicates that the

substance is an irritant.[18]
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Preparation

Exposure

Analysis

Equilibrate RhE tissue models

Apply test substance to tissue surface

Incubate for 60 minutes

Rinse and post-incubate (42 hours)

Add MTT and incubate (3 hours)

Extract formazan

Measure absorbance

Classify based on viability

Irritant (Viability ≤ 50%)

If

Non-irritant (Viability > 50%)

If
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Select healthy albino rabbit Apply single dose to one eye
(other eye is control) Examine eyes at 1, 24, 48, 72 hours Score lesions

(cornea, iris, conjunctiva)
Classify based on severity

and reversibility End of study
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Exposure Phase

Culture mammalian cells
(e.g., CHO, lymphocytes)

Treat cells with test substance
+ S9 metabolic activation

Treat cells with test substance
- S9 metabolic activation

Add metaphase-arresting substance

Harvest, fix, and stain cells

Microscopic analysis of
metaphase chromosomes

Evaluate for dose-dependent
increase in aberrations

Positive for clastogenicity

Significant increase

Negative for clastogenicity

No significant increase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ethyl 3-chloro-4-hydroxybenzoate: A Technical Safety
and Toxicity Whitepaper]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100976#ethyl-3-chloro-4-hydroxybenzoate-safety-
and-toxicity-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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